S-adenosyl-1,12-diamino-3-thio-9-azadodecane
S-adenosyl-1,12-diamino-3-thio-9-azadodecane
Brand Name:
Vulcanchem
CAS No.:
118436-57-0
VCID:
VC0045418
InChI:
InChI=1S/C21H38N8O3S/c22-7-4-10-25-9-3-1-2-5-14(6-8-23)33-11-15-17(30)18(31)21(32-15)29-13-28-16-19(24)26-12-27-20(16)29/h12-15,17-18,21,25,30-31H,1-11,22-23H2,(H2,24,26,27)/t14?,15-,17-,18-,21-/m1/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSC(CCCCCNCCCN)CCN)O)O)N
Molecular Formula:
C21H38N8O3S
Molecular Weight:
482.6 g/mol
S-adenosyl-1,12-diamino-3-thio-9-azadodecane
CAS No.: 118436-57-0
Main Products
VCID: VC0045418
Molecular Formula: C21H38N8O3S
Molecular Weight: 482.6 g/mol
| CAS No. | 118436-57-0 |
|---|---|
| Product Name | S-adenosyl-1,12-diamino-3-thio-9-azadodecane |
| Molecular Formula | C21H38N8O3S |
| Molecular Weight | 482.6 g/mol |
| IUPAC Name | (2S,3S,4R,5R)-2-[[1-amino-8-(3-aminopropylamino)octan-3-yl]sulfanylmethyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C21H38N8O3S/c22-7-4-10-25-9-3-1-2-5-14(6-8-23)33-11-15-17(30)18(31)21(32-15)29-13-28-16-19(24)26-12-27-20(16)29/h12-15,17-18,21,25,30-31H,1-11,22-23H2,(H2,24,26,27)/t14?,15-,17-,18-,21-/m1/s1 |
| Standard InChIKey | IYEWZPHRHXRMCW-BWZSZYTASA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)CSC(CCCCCNCCCN)CCN)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSC(CCCCCNCCCN)CCN)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)CSC(CCCCCNCCCN)CCN)O)O)N |
| Synonyms | AdoDATAD S-adenosyl-1,12-diamino-3-thio-9-azadodecane |
| PubChem Compound | 3081160 |
| Last Modified | Nov 11 2021 |
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